Cas no 30276-97-2 (2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate)

• Product Name: 2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
• CAS No: 30276-97-2
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 2664247
• PubChem ID: 591726
• Update Time: 2024-02-29

2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
• 2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate

• Inchi： 1S/C9H9NOS/c1-6-3-4-8(11)9-10(6)5-7(2)12-9/h3-5H,1-2H3
• InChI Key： YNYFTFCERSSKLF-UHFFFAOYSA-N
• SMILES： S1C(C)=C[N+]2C(C)=CC=C(C1=2)[O-]

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinolates